![molecular formula C7H7BrN2O2 B1288189 5-Bromo-2-methyl-3-nitroaniline CAS No. 864550-40-3](/img/structure/B1288189.png)
5-Bromo-2-methyl-3-nitroaniline
Overview
Description
5-Bromo-2-methyl-3-nitroaniline is a chemical compound with the CAS Number: 864550-40-3 and Linear Formula: C7H7BrN2O2 . It has a molecular weight of 231.05 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI Code of 5-Bromo-2-methyl-3-nitroaniline is 1S/C7H7BrN2O2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,9H2,1H3 . The InChI key is OOKFCQHMHNKVKJ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-Bromo-2-methyl-3-nitroaniline is a solid compound . It should be stored in a dark place, under an inert atmosphere, at room temperature .Scientific Research Applications
Organic Synthesis
5-Bromo-2-methyl-3-nitroaniline could be used as a building block in organic synthesis. Its nitro group (-NO2) and bromo group (-Br) make it a versatile compound for various chemical reactions .
Dye Manufacturing
Anilines, in general, are commonly used in the production of dyes. The nitro group of 5-Bromo-2-methyl-3-nitroaniline could potentially undergo reduction to form an amine group, which could then react with other compounds to form colored substances .
Pharmaceutical Research
Nitroanilines are often used in pharmaceutical research. They can act as precursors to more complex compounds with potential therapeutic effects .
Material Science
In material science, nitroanilines can be used in the synthesis of certain types of polymers. The presence of the nitro group can influence the properties of the resulting material .
Environmental Science
Compounds like 2-Methyl-3-nitroaniline have been used as standards in environmental science research, particularly in studies investigating the degradation of nitroaromatic compounds by microorganisms .
Biochemical Research
In biochemical research, nitroanilines can be used as substrates in enzymatic reactions, helping to study enzyme mechanisms and kinetics .
Safety And Hazards
properties
IUPAC Name |
5-bromo-2-methyl-3-nitroaniline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7BrN2O2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOKFCQHMHNKVKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1[N+](=O)[O-])Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00596291 | |
Record name | 5-Bromo-2-methyl-3-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00596291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-methyl-3-nitroaniline | |
CAS RN |
864550-40-3 | |
Record name | 5-Bromo-2-methyl-3-nitroaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00596291 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-2-methyl-3-nitroaniline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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